Cas no 2098156-79-5 ((2E)-3-[1-(prop-2-en-1-yl)-1H-pyrazol-4-yl]prop-2-enoic acid)

• Product Name: (2E)-3-[1-(prop-2-en-1-yl)-1H-pyrazol-4-yl]prop-2-enoic acid
• CAS No: 2098156-79-5
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 5726196
• PubChem ID: 122240460
• Update Time: 2025-09-27

(2E)-3-[1-(prop-2-en-1-yl)-1H-pyrazol-4-yl]prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-[1-(prop-2-en-1-yl)-1H-pyrazol-4-yl]prop-2-enoic acid
• EN300-22175038
• AKOS040813662
• (E)-3-(1-prop-2-enylpyrazol-4-yl)prop-2-enoic acid
• F2147-6959
• 2098156-79-5

• Inchi： 1S/C9H10N2O2/c1-2-5-11-7-8(6-10-11)3-4-9(12)13/h2-4,6-7H,1,5H2,(H,12,13)/b4-3+
• InChI Key： OLNYZYVDEQSDFC-ONEGZZNKSA-N
• SMILES： OC(/C=C/C1C=NN(C=1)CC=C)=O

Computed Properties

• Exact Mass: 178.074227566g/mol
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.1Ų

Additional information on (2E)-3-[1-(prop-2-en-1-yl)-1H-pyrazol-4-yl]prop-2-enoic acid

Introduction to (2E)-3-[1-(prop-2-en-1-yl)-1H-pyrazol-4-yl]prop-2-enoic Acid (CAS No. 2098156-79-5)

(2E)-3-[1-(prop-2-en-1-yl)-1H-pyrazol-4-yl]prop-2-enoic acid, identified by its CAS number 2098156-79-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a conjugated system with a pyrazole moiety and a propenoic acid functional group, has garnered attention for its potential biological activities and structural versatility. The presence of a double bond in the propenoic acid moiety and the aromatic pyrazole ring suggests possible applications in drug design, particularly in the development of novel therapeutic agents.

The compound's structure is characterized by a propenoic acid backbone, which is known for its reactivity and ability to participate in various chemical transformations. The pyrazole ring, a heterocyclic aromatic compound, is a common scaffold in medicinal chemistry due to its ability to engage in hydrogen bonding and metal coordination, enhancing binding affinity to biological targets. The combination of these features makes (2E)-3-[1-(prop-2-en-1-yl)-1H-pyrazol-4-yl]prop-2-enoic acid a promising candidate for further investigation.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The pyrazole moiety has been extensively studied for its anti-inflammatory properties, particularly in the context of COX and LOX inhibition. Additionally, the propenoic acid group can serve as a pharmacophore for interactions with enzymes and receptors involved in metabolic processes. This dual functionality makes (2E)-3-[1-(prop-2-en-1-yl)-1H-pyrazol-4-yl]prop-2-enoic acid a versatile scaffold for drug discovery.

Recent studies have highlighted the importance of conjugated systems in medicinal chemistry, particularly their role in enhancing molecular recognition and bioavailability. The conjugation present in (2E)-3-[1-(prop-2-en-1-yl)-1H-pyrazol-4-yl]prop-2-enoic acid may contribute to its stability and solubility, making it an attractive candidate for formulation into pharmaceutical products. Furthermore, the compound's ability to engage in multiple interactions due to its dual pharmacophoric sites suggests potential applications as a dual-action therapeutic agent.

The synthesis of (2E)-3-[1-(prop-2-en-1-yl)-1H-pyrazol-4-yl]prop-2-enoic acid involves several key steps that highlight the compound's structural complexity. The formation of the pyrazole ring typically involves condensation reactions between hydrazine derivatives and α-haloketones or α-diketones. Subsequent functionalization of the propenoic acid moiety requires careful consideration to maintain the conjugation and reactivity of the molecule. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to achieve high yields and purity.

In terms of biological activity, preliminary studies on (2E)-3-[1-(prop-2-enyl)-1H-pyrazol4-yI]propanoic acid have shown promising results in vitro. The compound has demonstrated inhibitory activity against several enzymes implicated in inflammation and cancer progression. For instance, it has been reported to inhibit lipoxygenase (LOX) enzymes, which are involved in the production of pro-inflammatory mediators such as leukotrienes. Additionally, the pyrazole moiety has shown potential as an antagonist for certain receptor targets, further supporting its therapeutic relevance.

The pharmacokinetic properties of (2E)-3-[1-(propen-l-en-l -yl)lH-pyrazol4-yI]propanoic acid are also of interest. Due to its molecular structure, the compound may exhibit favorable solubility characteristics, which are crucial for oral bioavailability. Furthermore, the presence of multiple hydrogen bond donors and acceptors suggests potential for good cell membrane permeability. These properties make it an attractive candidate for further development into an oral therapeutic agent.

In conclusion, (2E)-3-[l-(prop--z-en-l -yl)lH-pyrazol4-yI]propanoic acid (CAS No. 2098156 79 5) is a structurally interesting compound with potential applications in pharmaceutical research. Its unique combination of a propenoic acid moiety and a pyrazole ring provides multiple opportunities for interaction with biological targets associated with various diseases. Recent studies have highlighted its inhibitory activity against inflammatory enzymes and its potential as a dual-action therapeutic agent. Further investigation into its synthesis, pharmacokinetics, and biological activity will be essential to fully realize its therapeutic potential.